Cas no 890793-60-9 (5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine)

• Product Name: 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine
• CAS No: 890793-60-9
• MF: C₂₃H₂₆N₂O₃S₂
• MW: 442.594143390656
• CID: 5440398
• PubChem ID: 16956113
• Update Time: 2025-06-15

5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-Amino-5-[(2-ethyl-6-methylphenyl)amino]-4-(propylsulfonyl)-2-thienyl]phenylmethanone
• [3-amino-5-(2-ethyl-6-methylanilino)-4-propylsulfonylthiophen-2-yl]-phenylmethanone
• (3-amino-5-((2-ethyl-6-methylphenyl)amino)-4-(propylsulfonyl)thiophen-2-yl)(phenyl)methanone
• 890793-60-9
• F3165-0299
• 5-BENZOYL-N2-(2-ETHYL-6-METHYLPHENYL)-3-(PROPANE-1-SULFONYL)THIOPHENE-2,4-DIAMINE
• AKOS001851197
• 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C23H26N2O3S2/c1-4-14-30(27,28)22-18(24)21(20(26)17-11-7-6-8-12-17)29-23(22)25-19-15(3)10-9-13-16(19)5-2/h6-13,25H,4-5,14,24H2,1-3H3
• InChI Key： JMJXTGQLXGFIJC-UHFFFAOYSA-N
• SMILES： S(CCC)(C1C(=C(C(C2C=CC=CC=2)=O)SC=1NC1C(C)=CC=CC=1CC)N)(=O)=O

Computed Properties

• Exact Mass: 442.13848504g/mol
• Monoisotopic Mass: 442.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.5±55.0 °C(Predicted)
• pka: -0.29±0.50(Predicted)

Additional information on 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine

Introduction to 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine (CAS No. 890793-60-9)

The compound 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine, identified by its CAS number 890793-60-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a benzoyl moiety, an ethyl-substituted phenyl ring, and a propane-1-sulfonyl group, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel therapeutic agents. Thiophenes, as heterocyclic compounds, exhibit a wide range of biological activities, making them valuable scaffolds for drug design. The specific configuration of 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine positions it as a promising candidate for further exploration in this domain. The benzoyl group enhances the molecule's ability to interact with biological targets, while the sulfonyl and amine functionalities contribute to its solubility and bioavailability.

In the context of modern drug development, the synthesis and characterization of such complex molecules are pivotal. Advanced synthetic methodologies have enabled the precise construction of 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine, allowing researchers to fine-tune its properties for optimal biological activity. Techniques such as multi-step organic synthesis, coupled with spectroscopic and crystallographic analyses, have been instrumental in elucidating its structure and understanding its behavior.

The pharmacological potential of this compound has been explored in several recent studies. Research indicates that derivatives of thiophene with similar structural motifs exhibit inhibitory effects on various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. The specific arrangement of substituents in 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine may confer selective binding properties, making it a valuable tool for investigating novel therapeutic pathways.

One particularly intriguing aspect of this compound is its interaction with biological targets at the molecular level. Computational modeling studies have suggested that the benzoyl and sulfonyl groups can form hydrogen bonds and hydrophobic interactions with key residues in protein binding pockets. This binding affinity is crucial for designing molecules that can modulate biological processes effectively. Furthermore, the presence of multiple reactive sites allows for further derivatization, enabling the creation of libraries of analogs with tailored properties.

The synthesis of 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine involves a series of well-defined chemical transformations. Key steps include the condensation of thiophene derivatives with appropriate sulfonylated precursors, followed by functional group modifications to introduce the benzoyl and amine groups. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aromatic core of the molecule.

Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure. These data are essential for understanding how the compound interacts with biological systems and for guiding further modifications if necessary.

The biological evaluation of 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit enzymes involved in cancer cell proliferation and inflammation pathways. Additionally, preliminary in vivo studies suggest that it may exhibit protective effects against neurological damage. These findings underscore its potential as a lead compound for developing new treatments.

The development of novel pharmaceuticals is an iterative process that requires extensive testing and optimization. Future research on 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine will focus on refining its pharmacokinetic properties and exploring new therapeutic applications. By leveraging advanced computational tools and synthetic methodologies, scientists aim to enhance its efficacy while minimizing side effects.

The impact of such research extends beyond academic curiosity; it holds significant implications for patient care. By identifying new molecular targets and developing compounds like 5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine, researchers contribute to the growing arsenal of treatments available for various diseases. This underscores the importance of continued investment in pharmaceutical research and development.

In conclusion,5-benzoyl-N2-(2-ethyl-6-methylphenyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine (CAS No. 890793-60-9) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique chemical features and promising biological activities make it a valuable subject for further investigation in medicinal chemistry. As research progresses，this compound is poised to play a significant role in shaping future advancements in drug discovery。